2-[[1-(1-Methylpyrazol-4-yl)sulfonylpiperidin-3-yl]methoxy]pyrimidine

• IUPAC Name: 2-[[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-3-yl]methoxy]pyrimidine
• InChI: InChI=1S/C14H19N5O3S/c1-18-10-13(8-17-18)23(20,21)19-7-2-4-12(9-19)11-22-14-15-5-3-6-16-14/h3,5-6,8,10,12H,2,4,7,9,11H2,1H3
• InChI Key: LAICWCCMCUMLHI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCC(C2)COC3=NC=CC=N3
• Molecular Formula: C14H19N5O3S
• Molecular Weight: 337.40 g/mol

Description

The compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 in the ring. They are involved in many biological processes and are key components of DNA and RNA.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives are often synthesized through reactions involving chalcones and guanidine hydrochloride.

Molecular Structure Analysis

The compound contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. It also has a sulfonyl group attached to a piperidine ring, which is a common structure in many pharmaceuticals.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo a variety of chemical reactions, often involving the substitution or addition of groups at various positions on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, a compound with a pyrazole ring might have different properties than one with a pyrimidine ring.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process the compound is involved in. Pyrimidine derivatives have been found to have various biological activities, including anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant, and antimalarial effects.

Future Directions

The future directions for research into this compound would depend on its specific properties and potential applications. Pyrimidine derivatives are a focus of ongoing research due to their wide range of biological activities.